molecular formula C13H11N B8439486 beta-(3-Pyridyl)styrene

beta-(3-Pyridyl)styrene

Cat. No.: B8439486
M. Wt: 181.23 g/mol
InChI Key: RMSGACVDMOLUPL-UHFFFAOYSA-N
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Description

Beta-(3-Pyridyl)styrene is a useful research compound. Its molecular formula is C13H11N and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H11N

Molecular Weight

181.23 g/mol

IUPAC Name

3-(2-phenylethenyl)pyridine

InChI

InChI=1S/C13H11N/c1-2-5-12(6-3-1)8-9-13-7-4-10-14-11-13/h1-11H

InChI Key

RMSGACVDMOLUPL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C=CC2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A mixture of crude 2-(3-pyridyl)-1-phenylethanol (20 g), glacial acetic acid (200 ml) and concentrated HCl (50 ml) is refluxed for 16 hours, then evaporated to dryness in vacuo. The oily hydrochloride is taken up in water, extracted with ether and methylene chloride, and then liberated with bicarbonate. Extraction (CH2Cl2) and drying (K2CO3) affords 13 g of β-(3-pyridyl)styrene.
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